Cas no 1864072-56-9 ([1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl)
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl Chemical and Physical Properties
Names and Identifiers
-
- [1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl
-
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI41943-250mg |
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl |
1864072-56-9 | 95% | 250mg |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AI41943-1g |
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl |
1864072-56-9 | 95% | 1g |
$391.00 | 2024-04-20 | |
| 1PlusChem | 1P00I29J-250mg |
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl |
1864072-56-9 | 95% | 250mg |
$183.00 | 2025-02-28 | |
| 1PlusChem | 1P00I29J-1g |
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl |
1864072-56-9 | 95% | 1g |
$418.00 | 2025-02-28 |
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on [1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl
Chemical Profile of [1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl (CAS No. 1864072-56-9)
[1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl (CAS No. 1864072-56-9) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and pharmacological properties. This compound belongs to the class of amine derivatives, featuring a cyclopentyl moiety attached to a benzene ring substituted with two chlorine atoms. The presence of the hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.
The structural framework of this compound, particularly the [1-(3,4-dichlorophenyl)cyclopentyl] group, plays a crucial role in determining its biological activity. The dichlorophenyl ring introduces electronic and steric effects that can modulate the compound's interaction with biological targets. This feature has garnered considerable attention from researchers exploring novel therapeutic agents.
Recent studies have highlighted the potential of this compound as a scaffold for developing small-molecule drugs targeting various diseases. Its cyclopentyl group provides a rigid three-dimensional structure that can optimize binding affinity to biological receptors. Moreover, the 3,4-dichlorophenyl substituent enhances lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.
In the realm of medicinal chemistry, the synthesis and modification of [1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl have been extensively explored. Researchers have employed various synthetic strategies to introduce different functional groups or to alter the core structure while maintaining its pharmacological relevance. These efforts have led to the discovery of several derivatives with enhanced potency and selectivity.
One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer. The structural features of [1-(3,4-dichlorophenyl)cyclopentyl]methanamine make it an attractive candidate for designing kinase inhibitors due to its ability to bind tightly to the active site of these enzymes. Recent advancements in computational chemistry have facilitated the rational design of such inhibitors by predicting binding interactions at an atomic level.
Another area where this compound has shown promise is in the treatment of neurological disorders. The ability of amine derivatives to cross the blood-brain barrier has made them valuable candidates for central nervous system (CNS) drugs. The [1-(3,4-dichlorophenyl)cyclopentyl] moiety may contribute to improved blood-brain barrier penetration by enhancing lipophilicity while minimizing hydrophilic interactions that could hinder CNS drug delivery.
The hydrochloride salt form of this compound offers several advantages over its free base form. The addition of hydrochloride ions increases solubility in aqueous media, which is essential for formulation development. Additionally, the salt form improves stability during storage and transportation, making it more practical for industrial and pharmaceutical applications.
Current research trends indicate that [1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl may also find applications in anti-inflammatory therapies. Inflammation is a hallmark of many chronic diseases, and modulating inflammatory pathways has been a major focus in drug discovery. The structural features of this compound suggest potential interactions with inflammatory mediators and signaling pathways.
In conclusion, [1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl (CAS No. 1864072-56-9) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance in modern medicinal chemistry.
1864072-56-9 ([1-(3,4-dichlorophenyl)cyclopentyl]methanamine, HCl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)